Platinum-binding (Pt-binding) peptides have been used for fabrication of complex platinum nanomaterials such as catalysts, metallopharmaceuticals, and electrodes. In this review, we present an understanding of the mechanisms behind Pt-binding peptides and their applications as multifunctional biomaterials. We discuss how the surface recognition, roles of individual amino acids, and arrangement of amino acid sequences interplay. Our summary on the current state of understanding of Pt-binding peptides highlights opportunities for interdisciplinary research which will expand the applicability of these multifunctional peptides.

The ability to label and track physical objects that are assets in digital representations of the world is foundational to many complex systems. Simple, yet powerful methods such as bar- and QR-codes have been highly successful, e.g. in the retail space, but the lack of security, limited information content and impossibility of seamless integration with the environment have prevented a large-scale linking of physical objects to their digital twins. This paper proposes to link digital assets created through building information modeling (BIM) with their physical counterparts using fiducial markers with patterns defined by cholesteric spherical reflectors (CSRs), selective retroreflectors produced using liquid crystal self-assembly. The markers leverage the ability of CSRs to encode information that is easily detected and read with computer vision while remaining practically invisible to the human eye. We analyze the potential of a CSR-based infrastructure from the perspective of BIM, critically reviewing the outstanding challenges in applying this new class of functional materials, and we discuss extended opportunities arising in assisting autonomous mobile robots to reliably navigate human-populated environments, as well as in augmented reality.

Low-carbon steel is a widely used structural metal that, when fractured, can be repaired with high temperature processes. There are many applications, however, that would benefit from a room-temperature repair process which maintains the steel microstructure and prevents nearby materials and electronics from overheating. This work seeks to enable effective room-temperature healing of steel by understanding how ion transport and electrolyte chemistry influence growth morphology and strength in fractured steel struts repaired with nickel electrodeposition. Experiments and simulations show that pulsed electroplating mitigates diffusion-limited growth to enable smooth and dense nickel deposits that have 4 higher adhesion to steel than nickel deposited by potentiostatic electroplating. By combining pulsed electroplating and electrolyte chemistry selection, fully fractured steel wires could be repaired to achieve up to 69% of their pristine wire strength. Finally, a simple geometric model highlights the advantageous energy and time requirements of electrochemical healing across length scales.

Opsins with high sensitivity are desired to reduce dependence on optical fibers and enable deep-brain optogenetic stimulation through the intact scalp and skull, while minimizing brain tissue heating and the associated biasing of neural activity. While optimized opsin engineering has produced ultrasensitive and red-shifted opsins suitable for transcranial optogenetic stimulation, further improvements in sensitivity are throttled by biological limitations. Nanostructures are capable of generating near-field intensity enhancements of over 104, but thus far nanomaterials have not been applied to amplify local light intensity for optogenetic applications. In this manuscript, we propose the use of bowtie nanoantennas for local enhancement of 470 nm light to sensitize channelrhodopsin (ChR2) to low light intensities. We begin with a comparison of the near-field intensity enhancement offered by different metals at 470 nm, before selecting aluminum as the optimal material. Next, we tune the geometric parameters of aluminum bowtie nanoantennas to maximize the intensity enhancement at 470 nm. We further optimize enhancement by constructing bowtie nanoantenna arrays inspired by patterns occurring in biology, obtaining intensity enhancements up to a factor of 5000. Monte Carlo simulations suggest that transcranial 470 nm illumination of only 50 mW mm−2 is capable of stimulating bowtie-sensitized ChR2 in the deep brain (∼5 mm) in mice, enabling minimally invasive deep-brain stimulation with opsins found in the traditional optogenetic toolbox. This computation-guided optical antenna engineering approach opens opportunities for designing multifunctional materials for enhancing the efficiency of optogenetic neuromodulation, optical neural activity imaging, and highly localized electrical microstimulation in the brain.

Thermoresponsive liquid crystal elastomers (LCEs) have a high potential to be used for actuation applications. There has been a substantial amount of literature on synthesis of different LCE networks and their corresponding performance. However, much of the prior work focuses on the experimental aspect of the effects of mesogenic species, crosslinkers, and spacers on the thermal and mechanical response of LCE. Here we have built on these prior studies, and expanded understanding of LCE work capacity and thermal properties to the molecular and network structures by comparing the experimental results to the theoretically predicted values based on a random walk model derived from classical rubber elasticity. A previously developed two stage thiol-acrylate LCE chemistry was used as the model system. On the basis of increasing the chain entropy, we varied crosslinker concentration, crosslinker functionality, and liquid crystal mesogen length and showed that average molecular weight b...

Reversibility, a key property in materials science and soft matter, is extremely desirable to enable advanced functionality in soft robots. So far, tunable rigidity has attracted most of the attention, notably for its application in novel soft actuators, soft grippers, and its potential impact in locomotion of soft and hybrid robotic devices. Herein, we review recent progress on reversibility in other physicochemical properties which can also play important roles in the functionality of soft robots. We focus on the tunability of five key properties: electrical and thermal conductivities, surface wettability and adhesion, and optical properties. Materials and mechanisms are described, and performances are assessed, when possible, in terms of reversible tunability range, time response, cycling endurance, and power consumption. The potential integration of such solutions to soft robots is systematically discussed.

Future advanced wearable energy harvesters need to have high power densities, functionality under large deformations, scalability, and robust resistance against mechanical damages (i.e. fatigue, delamination, and fracture). To achieve this, ultra-flexible, high dielectric, and thermally conductive materials along with deformable and robust electrodes are needed. Here, we review recent progress in synthesis and integration of liquid metal (LM) material architectures as the building blocks of emerging wearable energy harvesting devices. After a brief introduction to room temperature LM alloys, LM’s various applications in a variety of soft and stretchable power harvesting devices including thermoelectric, triboelectric, dielectric elastomer, and piezoelectric generators are summarized. The unique opportunities and challenges introduced by LM material architectures in this field are also discussed.

Wearable electronics, conformable sensors, and soft/micro-robotics require conductive yet stretchable thin films. However, traditional free standing metallic thin films are often brittle, inextensible, and must be processed in strict environments. This limits implementation into soft technologies where high electrical conductivity must be achieved while maintaining high compliance and conformability. Here we show a liquid metal elastomeric thin film (LET) composite with elastomer-like compliance (modulus 700%) with metallic conductivity (sheet resistance < 0.1 Ω/□). These 30–70 m thin films are highly conformable, free standing, and display a unique Janus microstructure, where a fully conductive activated side is accompanied with an opposite insulated face. LETs display exceptional electro-mechanical characteristics, with a highly linear strain-resistance relationship beyond 700% deformation while maintaining a low resistance. We demonstrate the multifunctionality of LETs for soft technologies by leveraging the unique combination of high compliance and electrical conductivity with transfer capabilities for strain sensing on soft materials, as compliant electrodes in a dielectric elastomeric actuator, and as resistive heaters for a liquid crystal elastomer.

A new energy-based multifunctional efficiency (MFE) metric is developed using micromechanics solutions for structural supercapacitors consisting of composite electrodes that can store electrical energy and sustain mechanical loads. MFE metrics quantify the volume and/or mass savings when structural and functional materials are replaced by multifunctional materials and evaluate the trade-off between different functionalities. Commonly used multifunctionality metrics for structural supercapacitors are based on the rule of mixtures for both mechanical and electrical performance. These metrics provide an adequate approximation for some electrode geometries and loading conditions, such as longitudinal direction for aligned fibers in multifunctional composite electrodes and in-plane directions for laminate composite electrodes. However, if supercapacitors with complex microstructure or multiple electrode materials encompass more complex geometries or orientations of the structural and functional phases, a more comprehensive method is required to accurately capture the MFE. The MFE proposed herein can account for complex geometries and different mechanical loading conditions by using micromechanics methods. The shapes considered here include layered composite supercapacitors, fibrous films and any shape that can be derived from an ellipsoid. When calculated utilizing the proposed metric, the MFE varies by orders of magnitude due to the difference in shapes and applied mechanical fields to the supercapacitors, while existing metrics provide a constant upper bound. The influence of Young’s modulus difference between multifunctional electrodes and solid electrolytes is also discussed.